Cas no 280110-63-6 (tert-Butyl 4-(Z)-Amino(hydroxyimino)methylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(Z)-Amino(hydroxyimino)methylpiperidine-1-carboxylate
• CAS No: 280110-63-6
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• MDL: MFCD09951950
• CID: 252613
• PubChem ID: 21937254
• Update Time: 2025-08-02

tert-Butyl 4-(Z)-Amino(hydroxyimino)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-[(hydroxyamino)iminomethyl]-, 1,1-dimethylethyl ester
• 1-tert-Butyloxycarbonyl-4-(N-hydroxycarbamimidoyl)-piperidine
• 2-Methyl-2-propanyl 4-(N-hydroxycarbamimidoyl)-1-piperidinecarbox ylate
• TERT-BUTYL 4-[(Z)-AMINO(HYDROXYIMINO)METHYL]PIPERIDINE-1-CARBOXYLATE
• 4-(N-hydroxycarbamimidoyl)piperidine-1-carboxylic acid tert-butyl ester
• AG-E-61224
• Boc-4-(aminomethyl)-N-hydroxybenzimidamide
• Carbamicacid, [[4-[(hydroxyamino)iminomethyl]ph
• CTK4E8449
• tert-butyl 4-(N'-hydroxycarbamimidoyl)benzylcarbamate
• tert-butyl 4-(N'-hydroxycarbamimidoyl)piperidine-1-carboxylate
• tert-butyl 4-[(hydroxyamino)(imino)methyl]-1-piperidinecarboxylate
• tert-butyl 4-[amino(hydroxyimino)methyl]piperidine-1-carboxylate
• tert-butyl 4-(n-hydroxycarbamimidoyl)piperidine-1-carboxylate
• F6660-3073
• (Z)-tert-butyl4-(N'-hydroxycarbamimidoyl)piperidine-1-carboxylate
• EN300-67322
• tert-butyl 4-[amino(hydroxyimino)methyl]-1-piperidinecarboxylate
• 280110-63-6
• CS-0037138
• (Z)-tert-butyl 4-(N'-hydroxycarbamimidoyl)piperidine-1-carboxylate
• 782493-60-1
• tert-butyl 4-[(Z)-amino(hydroxyimino)methyl]piperidine-1-carboxylate, AldrichCPR
• A918509
• tert-Butyl (Z)-4-(N'-hydroxycarbamimidoyl)piperidine-1-carboxylate
• 1-tert-Butyloxycarbonyl-4-(N-Hydroxycarbamimidoyl)piperidine
• AKOS012314335
• SCHEMBL311058
• MFCD09951950
• tert-butyl 4-[(Z)-N'-hydroxycarbamimidoyl]piperidine-1-carboxylate
• AS-5091
• tert-Butyl 4-(Z)-Amino(hydroxyimino)methylpiperidine-1-carboxylate

• MDL： MFCD09951950
• Inchi： 1S/C11H21N3O3/c1-11(2,3)17-10(15)14-6-4-8(5-7-14)9(12)13-16/h8,16H,4-7H2,1-3H3,(H2,12,13)
• InChI Key： KMBRLTGPGNMNIY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(/C(=N/O)/N)CC1)=O

Computed Properties

• Exact Mass: 243.15829154g/mol
• Monoisotopic Mass: 243.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.2Ų

Additional information on tert-Butyl 4-(Z)-Amino(hydroxyimino)methylpiperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(Z)-Amino(hydroxyimino)methylpiperidine-1-carboxylate (CAS No. 280110-63-6)

tert-Butyl 4-(Z)-Amino(hydroxyimino)methylpiperidine-1-carboxylate (CAS No. 280110-63-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The Z-configuration of the amino(hydroxyimino)methyl group adds a layer of stereochemical complexity, making it valuable for targeted molecular design. Researchers often explore its applications in enzyme inhibition, receptor modulation, and as a building block for bioactive molecules.

In recent years, the demand for tert-Butyl-protected intermediates like this compound has surged, driven by advancements in peptide therapeutics and small-molecule drugs. Its CAS No. 280110-63-6 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. The compound’s carbamate moiety enhances stability, a critical feature for prodrug development and controlled-release formulations. These attributes align with trending topics such as precision medicine and sustainable chemistry, where efficient synthesis and minimal waste are prioritized.

From a synthetic perspective, tert-Butyl 4-(Z)-Amino(hydroxyimino)methylpiperidine-1-carboxylate is often synthesized via reductive amination or oxime formation strategies. Its piperidine core is a recurring motif in FDA-approved drugs, underscoring its relevance in central nervous system (CNS) drug design. Analytical techniques like HPLC and NMR are routinely employed to verify its purity and configuration, addressing common queries about quality control in pharmaceutical manufacturing.

The compound’s role in bioorthogonal chemistry has also gained attention, particularly in click chemistry applications for labeling biomolecules. This intersects with the growing interest in diagnostic probes and imaging agents, where specificity and reactivity are paramount. Furthermore, its compatibility with green chemistry principles—such as solvent optimization and catalytic methods—resonates with industry shifts toward eco-friendly synthesis.

In summary, tert-Butyl 4-(Z)-Amino(hydroxyimino)methylpiperidine-1-carboxylate (CAS No. 280110-63-6) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its applications span from drug discovery to material science, reflecting broader trends like personalized therapeutics and sustainable innovation. As research continues to evolve, this compound remains a cornerstone for scientists navigating the complexities of molecular design and functional materials.